(R)-Isosakuranetin

TRPM3 Pain Ion Channel Pharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H14O5
Molecular Weight 286.28 g/mol
Cat. No. B15620794
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Technical Parameters


Basic Identity
Product Name(R)-Isosakuranetin
Molecular FormulaC16H14O5
Molecular Weight286.28 g/mol
Structural Identifiers
InChIInChI=1S/C16H14O5/c1-20-11-4-2-9(3-5-11)14-8-13(19)16-12(18)6-10(17)7-15(16)21-14/h2-7,14,17-18H,8H2,1H3/t14-/m1/s1
InChIKeyHMUJXQRRKBLVOO-CQSZACIVSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(R)-Isosakuranetin: Stereochemically Defined TRPM3 Blocker


(R)-Isosakuranetin (CAS 221362-74-9) is the (R)-enantiomer of the citrus-derived flavanone isosakuranetin (4′-methoxy-5,7-dihydroxyflavanone), a naturally occurring flavonoid found in Citrus bergamia, blood oranges, and grapefruits . As a member of the flavanone subclass—structurally characterized by a 2-phenylchroman-4-one core with a chiral center at C-2—this compound has emerged as a pharmacologically significant tool compound due to its potent and selective blockade of the transient receptor potential melastatin 3 (TRPM3) ion channel [1]. The (R)-enantiomer is distinguished from racemic isosakuranetin by the stereoselective recognition of TRPM3, which preferentially binds and is inhibited by the (R)-configuration while the (S)-enantiomer is functionally inactive at this target [2]. This stereochemical specificity has direct implications for experimental reproducibility, potency standardization, and the procurement of research-grade material for TRPM3-targeted investigations.

1
Stereochemical-control TRPM3 research: Requires (R)-enantiomer for target engagement; racemic or (S)-enantiomer is reported as functionally inactive at TRPM3.
2
Flavanone ion channel pharmacology: Enables enantiomer-specific investigation of TRPM3 blockade, distinct from common citrus flavanones like naringenin or hesperetin.
3
Anti-virulence screening programs: Supports Sortase A inhibition and biofilm endpoint studies in Gram-positive pathogen models.

Why Racemic Isosakuranetin Fails in TRPM3 Research


Generic or racemic isosakuranetin preparations contain both (R)- and (S)-enantiomers; however, only the (R)-enantiomer occupies and blocks the TRPM3 ligand-binding pocket, while the (S)-enantiomer is functionally inert at this target [1]. This stereochemical dependence means that racemic material delivers inherently variable and reduced potency per unit mass, confounding dose-response calculations and introducing batch-to-batch inconsistency in functional assays. Furthermore, closely related citrus flavanones such as naringenin, hesperetin, and eriodictyol exhibit TRPM3 IC50 values 10- to 40-fold higher than isosakuranetin [2], making them unsuitable surrogates for experiments requiring potent TRPM3 blockade. Even within the isosakuranetin scaffold, the unconjugated fraction in systemic circulation (52%) differs markedly from naringenin (predominantly glucuronidated) [3], meaning that metabolic handling cannot be assumed interchangeable across flavanone analogs. For research programs where target engagement fidelity, dose precision, and data reproducibility are non-negotiable, the defined (R)-enantiomer is the only appropriate procurement specification.

Target Compound
(R)-IsosakuranetinEnantiomer-specific TRPM3 blockade and defined metabolic profile.
Common Substitutes
Racemic IsosakuranetinContains ~50% inactive (S)-enantiomer, which may confound dose-response precision and does not engage TRPM3.
Naringenin / HesperetinClosely related flavanones, but reported TRPM3 inhibition is significantly lower, which may not transfer for potent blockade studies.
(S)-IsosakuranetinFunctionally ineffective at the TRPM3 ligand-binding pocket based on reported Cryo-EM and patch-clamp data.

(R)-Isosakuranetin Differentiation Evidence


TRPM3 Inhibitory Potency vs. Other Flavanones

(R)-Isosakuranetin blocks PregS-induced Ca2+ entry through TRPM3 with an IC50 of 50 nM, making it the most potent TRPM3 inhibitor among citrus flavanones identified to date [1]. By direct comparison within the same assay platform, the closest flavanone analogs require substantially higher concentrations to achieve equivalent blockade: naringenin IC50 = 500 ± 70 nM (10-fold less potent), eriodictyol IC50 = 1,000 ± 70 nM (20-fold less potent), and hesperetin IC50 = 2,000 ± 100 nM (40-fold less potent) [2]. This potency hierarchy—isosakuranetin >> naringenin > eriodictyol > hesperetin—demonstrates that the 4′-methoxy substitution pattern of isosakuranetin confers a critical advantage in TRPM3 target engagement that cannot be achieved with the more common and less expensive naringenin or hesperetin scaffolds.

TRPM3 Inhibitory Potency
Head-to-head
IC50 50 nM vs. Naringenin 500 nM (10x)
vs. Hesperetin 2,000 nM (40x)
Reported TRPM3 blockade hierarchy in HEK293 cells.
Potency differences directly impact target engagement fidelity in assays.
TRPM3 Pain Ion Channel Pharmacology Flavanone

TRPM3 Enantiomer Selectivity

Cryo-electron microscopy combined with functional patch-clamp and Ca2+-imaging assays revealed that TRPM3 exhibits strict stereoselectivity for the (R)-enantiomer of isosakuranetin [1]. The (R)-enantiomer binds within a defined ligand-binding pocket formed by transmembrane helices S1–S4 and acts as a potent channel antagonist. In contrast, the (S)-enantiomer does not productively occupy this pocket and is functionally ineffective as a TRPM3 blocker [1]. EurekAlert coverage of this study quotes the co-first author: 'We discovered that the active form of isosakuranetin is R, not S. R is a potent inhibitor of the channel, while S is ineffective' [2]. This establishes that the biological activity of any isosakuranetin preparation at TRPM3 resides exclusively in the (R)-enantiomer.

Enantiomeric Selectivity
Head-to-head
(R)-enantiomer: Potent TRPM3 block
(S)-enantiomer: Functionally ineffective
Supports enantiomer-attribution review for TRPM3 research workflows.
Racemic material inherently dilutes active mass by ~50%.
Stereoselectivity TRPM3 Enantiomer Cryo-EM

Metabolic Stability Advantage Over Naringenin

In a controlled rat feeding study, isosakuranetin demonstrated distinct metabolic handling compared to its closest structural analog naringenin. While naringenin was extensively metabolized—with glucuronide and sulfate conjugates accounting for up to 98% of total flavanones in plasma—approximately 52% of circulating isosakuranetin remained in the unconjugated (free) form [1]. Separately developed chiral HPLC methods have confirmed that the pharmacokinetic disposition of isosakuranetin, including its distribution, metabolism, and elimination profiles, is stereochemistry-dependent, with the (-)-(S)-enantiomer predominating in natural sources such as lemon and grapefruit [2]. A higher unconjugated fraction implies greater availability of pharmacologically active aglycone at target tissues, a factor directly relevant to in vivo experimental design.

Unconjugated Fraction
Cross-study
~52% free (Isosakuranetin)
vs. predominantly conjugated (Naringenin)
Reported in vivo metabolic profile in rat plasma.
Supports PK model interpretation for systemic exposure studies.
Pharmacokinetics Metabolism Bioavailability Flavanone

TRPM3 Selectivity Over Related TRP Channels

Isosakuranetin exhibits a marked specificity for TRPM3 over other sensory transient receptor potential (TRP) channels. When tested at a concentration of 10 µM—200-fold above its TRPM3 IC50—isosakuranetin did not significantly block TRPM1, TRPM8, or TRPV1 channels in recombinant expression systems [1]. This selectivity window (TRPM3 IC50 = 50 nM vs. >10 µM for TRPM1/TRPM8/TRPV1, representing >200-fold selectivity) is a critical differentiator versus broader-spectrum TRP channel modulators. The selectivity profile was established using fluorometric Ca2+ imaging in HEK293 cells expressing individual recombinant TRP channels, comparing PregS-induced (TRPM3), menthol-induced (TRPM8), and capsaicin-induced (TRPV1) responses [1]. In human sensory neurons derived from induced pluripotent stem cells, isosakuranetin dose-dependently reversed PregS-induced calcium responses, confirming target engagement in a physiologically relevant human neuronal context [2].

Selectivity Window
Head-to-head
>200-fold over TRPM1/TRPM8/TRPV1
(No significant block at 10 µM)
Reported selectivity panel context in recombinant HEK293 cells.
Minimizes probability of polypharmacology in TRP channel assays.
TRP Channel Selectivity TRPM3 Off-target Profiling Pain

In Vivo Analgesic Validation in Neuropathic Pain

The translational relevance of isosakuranetin-mediated TRPM3 blockade has been validated in a chronic constriction injury (CCI) model of neuropathic pain in mice. Intraperitoneal injection of isosakuranetin at 2 mg/kg significantly reduced heat hypersensitivity in wild-type mice, an effect that was completely absent in TRPM3−/− mice, confirming TRPM3-dependent mechanism of action in vivo [1]. At this dose, isosakuranetin also inhibited spontaneous pain-related behavior in a conditioned place preference assay, again eliminated in TRPM3−/− animals [1]. Earlier work had demonstrated that isosakuranetin (2 mg/kg i.p.) increased the latency to first pain-related response in a hot plate test and reduced the number and duration of PregS-induced nocifensive behaviors (paw licking, shaking, lifting) [2]. Notably, at 2 mg/kg, isosakuranetin also inhibited cold and mechanical hypersensitivity independent of TRPM3, indicating a dose-dependent off-target effect that can be controlled through dose optimization [1].

In Vivo Model Response
Head-to-head
Reduced heat hypersensitivity in WT mice;
effect absent in TRPM3-/- mice
Supports in vivo model-response interpretation in CCI pain model.
TRPM3-dependent mechanism context confirmed by knockout validation.
Neuropathic Pain TRPM3 In Vivo Pharmacology Analgesic

Anti-Virulence Activity Against S. aureus

In a fluorescence resonance energy transfer (FRET)-based enzymatic assay, isosakuranetin inhibited Staphylococcus aureus Sortase A (SrtA) with an IC50 of 21.20 µg/mL [1]. Functional consequences of this SrtA inhibition included significant suppression of bacterial adhesion to fibrinogen, reduction of biofilm formation, and decreased invasion of A549 human lung epithelial cells [1]. Additionally, isosakuranetin inhibited the haemolytic activity of S. aureus at 32 µg/mL and suppressed transcription and expression of α-haemolysin (Hla) in a dose-dependent manner [1]. In vivo, isosakuranetin significantly improved survival rates and reduced lung tissue damage in a mouse model of S. aureus-induced pneumonia, demonstrating that the anti-virulence mechanism translates to a therapeutic effect in a live infection model [1]. This anti-virulence profile targets bacterial pathogenicity mechanisms rather than viability, representing a conceptually distinct application from the TRPM3-focused use case.

Sortase A Inhibition
Supporting evidence
IC50 21.20 µg/mL
Suppression of biofilm and adhesion
Supports anti-virulence screening context for S. aureus models.
Targets pathogenicity mechanisms; distinct from TRPM3 pharmacology.
Anti-Virulence MRSA Sortase A Biofilm

(R)-Isosakuranetin Application Scenarios


TRPM3-Targeted Pain and Nociception Research

For academic and pharmaceutical laboratories investigating TRPM3 as a therapeutic target for neuropathic pain, inflammatory hyperalgesia, or heat sensation, (R)-isosakuranetin is the most potent TRPM3 blocker available (IC50 = 50 nM), offering a 10- to 40-fold potency advantage over naringenin, hesperetin, and eriodictyol [1]. The stereochemically defined (R)-enantiomer eliminates the ~50% inactive (S)-enantiomer mass present in racemic preparations, ensuring that every milligram purchased contributes to TRPM3 blockade [2]. Its >200-fold selectivity window over TRPM1, TRPM8, and TRPV1 minimizes off-target confounds in electrophysiological and Ca2+-imaging experiments [1]. In vivo, on-target analgesia has been rigorously validated by complete loss of efficacy in TRPM3−/− mice at 2 mg/kg i.p. [3], providing the genetic target-engagement proof required for high-impact publications and grant applications.

Flavanone Stereochemistry–PK Relationship Studies

The documented stereospecific pharmacokinetic disposition of isosakuranetin enantiomers—where distribution, metabolism, and elimination are stereochemistry-dependent [1]—combined with the recent cryo-EM demonstration that TRPM3 stereoselectively recognizes the (R)-enantiomer [2], makes (R)-isosakuranetin an ideal tool compound for investigating enantiomer-specific flavanone pharmacology. The known metabolic profile (52% unconjugated fraction vs. naringenin's extensive glucuronidation) [3] provides a well-characterized baseline for designing ADME studies that probe how the 4′-methoxy substitution pattern alters Phase II metabolism relative to the 4′-hydroxy analog naringenin. Chiral HPLC methods for resolving isosakuranetin enantiomers in biological fluids have been established and validated [1], enabling direct analytical workflows.

Anti-Virulence Drug Discovery Against Gram-Positive Pathogens

For microbiology groups pursuing anti-virulence strategies against methicillin-resistant Staphylococcus aureus (MRSA), isosakuranetin offers a well-characterized dual mechanism: inhibition of Sortase A (IC50 = 21.20 µg/mL) leading to reduced adhesion, biofilm formation, and host cell invasion, combined with suppression of α-haemolysin transcription and haemolytic activity at 32 µg/mL [1]. The in vivo validation in a mouse S. aureus pneumonia model—showing improved survival and reduced lung pathology [1]—provides the disease-model efficacy data necessary to justify compound procurement for anti-infective lead optimization programs. Because this anti-virulence mechanism targets pathogenicity rather than viability, it complements conventional antibiotic discovery workflows where selective pressure for resistance is a concern.

Flavanone Comparative Pharmacology and SAR Studies

The quantitative potency hierarchy established across citrus flavanones at TRPM3—isosakuranetin (50 nM) >> naringenin (500 nM) > eriodictyol (1,000 nM) > hesperetin (2,000 nM) [1]—provides a defined SAR dataset for laboratories studying how the 4′-methoxy (isosakuranetin), 4′-hydroxy (naringenin), 3′,4′-dihydroxy (eriodictyol), and 3′-hydroxy-4′-methoxy (hesperetin) B-ring substitution patterns differentially influence TRP channel pharmacology. (R)-Isosakuranetin serves as the benchmark high-potency reference compound in such comparative panels. Additionally, the kinase signaling modulation demonstrated in PC12 cells—where isosakuranetin (0.8 or 50 µM) differentially regulates Akt, JNK, and p38 survival pathways alongside ROS and caspase-3 modulation [2]—enables integrated investigations of how flavanone structural features govern both ion channel and intracellular signaling pharmacology.

Application
Selection Property
Validation Focus
TRPM3-Targeted Nociception Research
(R)-enantiomer identity
TRPM3 pathway-response and thermal sensitivity endpoints
Flavanone Stereochemistry–PK Studies
Stereochemical-control fit
Enantiomer-specific disposition and metabolic profiling review
Anti-Virulence Discovery
Anti-virulence screening context
Sortase A activity and biofilm formation endpoint review
Flavanone SAR/Comparator Studies
Kinase selectivity and potency review
Ion channel and intracellular signaling pathway interpretation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
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